Cas no 14674-01-2 (1H-Azepine,1-(butylsulfonyl)hexahydro-)

1H-Azepine,1-(butylsulfonyl)hexahydro- structure
14674-01-2 structure
Product Name:1H-Azepine,1-(butylsulfonyl)hexahydro-
CAS No:14674-01-2
MF:C10H21NO2S
MW:219.344241857529
CID:174652
PubChem ID:167134
Update Time:2025-04-19

1H-Azepine,1-(butylsulfonyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine,1-(butylsulfonyl)hexahydro-
    • 1-butylsulfonylazepane
    • Z805550098
    • 14674-01-2
    • DTXSID60163468
    • CHEMBL4998908
    • AKOS003829566
    • 1H-Azepine, 1-(butylsulfonyl)hexahydro-
    • Hexamethylene butanesulfonamide
    • n-Butylsulfonimidocyclohexamethylene
    • Inchi: 1S/C10H21NO2S/c1-2-3-10-14(12,13)11-8-6-4-5-7-9-11/h2-10H2,1H3
    • InChI Key: OJTJIYMTGJBBSE-UHFFFAOYSA-N
    • SMILES: S(CCCC)(N1CCCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 219.12943
  • Monoisotopic Mass: 219.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.08
  • Boiling Point: 322.5°Cat760mmHg
  • Flash Point: 148.9°C
  • Refractive Index: 1.496
  • PSA: 37.38
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